Cas no 2168411-53-6 (5-formyl-2-(pyridin-2-yl)-1,3-thiazole-4-carboxylic acid)

• Product Name: 5-formyl-2-(pyridin-2-yl)-1,3-thiazole-4-carboxylic acid
• CAS No: 2168411-53-6
• MF: C₁₀H₆N₂O₃S
• MW: 234.231240749359
• CID: 6172166
• PubChem ID: 165493001
• Update Time: 2025-10-29

5-formyl-2-(pyridin-2-yl)-1,3-thiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-formyl-2-(pyridin-2-yl)-1,3-thiazole-4-carboxylic acid
• 2168411-53-6
• EN300-1277675

• Inchi： 1S/C10H6N2O3S/c13-5-7-8(10(14)15)12-9(16-7)6-3-1-2-4-11-6/h1-5H,(H,14,15)
• InChI Key： RNPCKMQHLNZBOF-UHFFFAOYSA-N
• SMILES： S1C(C=O)=C(C(=O)O)N=C1C1C=CC=CN=1

Computed Properties

• Exact Mass: 234.00991323g/mol
• Monoisotopic Mass: 234.00991323g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 108Ų

Additional information on 5-formyl-2-(pyridin-2-yl)-1,3-thiazole-4-carboxylic acid

Introduction to 5-formyl-2-(pyridin-2-yl)-1,3-thiazole-4-carboxylic acid (CAS No. 2168411-53-6)

5-formyl-2-(pyridin-2-yl)-1,3-thiazole-4-carboxylic acid, identified by the CAS number 2168411-53-6, is a structurally intriguing heterocyclic compound that has garnered significant attention in the field of medicinal chemistry and chemical biology. This compound belongs to the thiazole family, a class of scaffolds widely recognized for their broad spectrum of biological activities and utility in drug development. The presence of both a formyl group and a pyridine substituent in its molecular structure endows it with unique chemical properties and potential pharmacological relevance.

The molecular framework of 5-formyl-2-(pyridin-2-yl)-1,3-thiazole-4-carboxylic acid consists of a central thiazole ring, which is a five-membered aromatic heterocycle containing sulfur and nitrogen atoms. This core structure is flanked by a formyl group at the 5-position and a pyridin-2-yl moiety at the 2-position. The carboxylic acid functionality at the 4-position further enhances its reactivity, making it a versatile intermediate for synthetic chemistry. Such structural features not only contribute to its distinct electronic and steric properties but also open up possibilities for diverse biological interactions.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from thiazole derivatives. The combination of the formyl group, which can participate in condensation reactions to form Schiff bases or other functionalized products, with the electron-withdrawing nature of the pyridine ring, makes this compound particularly interesting for exploring its pharmacological potential. The pyridine moiety, in particular, is known to interact favorably with biological targets such as enzymes and receptors, often serving as a key pharmacophore in drug molecules.

One of the most compelling aspects of 5-formyl-2-(pyridin-2-yl)-1,3-thiazole-4-carboxylic acid is its potential as a precursor for the synthesis of more complex molecules. The formyl group can be readily converted into other functional groups such as alcohols, amides, or esters through various chemical transformations. Similarly, the pyridine ring can undergo substitution reactions to introduce additional substituents that may modulate biological activity. This flexibility makes it an invaluable building block for medicinal chemists aiming to design novel compounds with tailored properties.

Recent studies have highlighted the importance of thiazole derivatives in addressing various therapeutic challenges. For instance, compounds bearing thiazole scaffolds have shown promise in combating infectious diseases, inflammation, and even certain types of cancer. The specific arrangement of functional groups in 5-formyl-2-(pyridin-2-yl)-1,3-thiazole-4-carboxylic acid positions it as a candidate for further exploration in these areas. Researchers have been particularly interested in its potential to interact with biological pathways involved in disease progression.

The carboxylic acid group at the 4-position of the thiazole ring is another key feature that contributes to the compound's reactivity and biological relevance. Carboxylic acids are well-known for their ability to form hydrogen bonds, which can enhance binding affinity to biological targets. Additionally, they can be used to link other pharmacophoric units through amide or ester linkages, allowing for the creation of hybrid molecules with enhanced therapeutic efficacy. This property makes 5-formyl-2-(pyridin-2-yl)-1,3-thiazole-4-carboxylic acid a valuable scaffold for structure-based drug design.

In terms of synthetic applications, 5-formyl-2-(pyridin-2-yl)-1,3-thiazole-4-carboxylic acid has been utilized in various synthetic protocols due to its versatile functional groups. For example, the formyl group can be used in condensation reactions with amino compounds to generate Schiff bases, which have been shown to exhibit diverse biological activities. Similarly, the carboxylic acid group can be esterified or amidated to produce derivatives with improved solubility or metabolic stability.

The pyridine substituent also plays a crucial role in determining the chemical behavior of this compound. Pyridine rings are known to be excellent ligands for metal ions, which has implications for both synthetic chemistry and potential therapeutic applications. For instance, metal complexes derived from thiazole-pyridine hybrids have been explored as anticancer agents due to their ability to disrupt cellular processes involving metal ions.

From a computational chemistry perspective, 5-formyl-2-(pyridin-2-yl)-1,3-thiazole-4-carboxylic acid has been studied using various modeling techniques to predict its binding interactions with biological targets. Molecular docking simulations have revealed that this compound can potentially bind to enzymes and receptors involved in inflammatory pathways and cancer signaling. These computational findings provide valuable insights into its pharmacological potential and guide experimental efforts aimed at validating these hypotheses.

The synthesis of 5-formyl-2-(pyridin-2-yl)-1,3-thiazole-4-carboxylic acid involves multi-step organic transformations that highlight its synthetic accessibility while maintaining high regioselectivity. Key steps include the formation of the thiazole core through cyclization reactions followed by functionalization at specific positions using appropriate electrophiles or nucleophiles. Advances in synthetic methodologies have enabled researchers to achieve high yields and purity levels during these processes.

The growing interest in heterocyclic compounds like 5-formyl-2-(pyridin-2-yll)-1 H -thiazol-l-one -carb-oxyli c aci d (CAS No: 2168411536) underscores their importance as building blocks for drug discovery programs worldwide. Pharmaceutical companies and academic institutions continue to explore new derivatives derived from this scaffold with the aim of identifying lead compounds for preclinical development.

In conclusion,5-form yl - 21 - py rid i n - 22 yl -13th i azol e -44 car box y l i c aci d (CAS No:2168411536) represents an exciting opportunity f or further research i n med ic i nal ch emistry . Its unique structural features , combi nat ion o f functi onal groups , an d po ten t i al bi o logi cal acti vi ties make i t an i mp ort ant compo und f or both synthe t i c appl i cati ons an d pha rmac ol ogi cal expl o rati on . As researc h conti nues t o unveil new aspects o f thi s com poun d ' s properti es , we ca n expect t o see mor e innovative app l icat ions emerge i n therapeuti c ar eas where thi s class o f molecul es ha ve sh own promis ing results . p >